2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile

• IUPAC Name: 2-[4-[(2,4-dimethyl-6-pyrazol-1-ylphenyl)methyl]piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H24N6/c1-17-13-18(2)20(21(14-17)28-8-4-7-25-28)16-26-9-11-27(12-10-26)22-19(15-23)5-3-6-24-22/h3-8,13-14H,9-12,16H2,1-2H3
• InChI Key: RIYXCWTXNRWOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)N2C=CC=N2)CN3CCN(CC3)C4=C(C=CC=N4)C#N)C
• Molecular Formula: C22H24N6
• Molecular Weight: 372.5 g/mol

Description

2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile, also known as DPA-714, is a small molecule drug that belongs to the family of piperazine derivatives. DPA-714 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including neurodegenerative disorders, cancer, and inflammation.

Mechanism of Action

The mechanism of action of 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile involves its binding to the translocator protein (TSPO), which is a mitochondrial protein that is upregulated in response to cellular stress, inflammation, and injury. TSPO is involved in various cellular processes, such as cholesterol transport, apoptosis, and inflammation. 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile binds to TSPO and reduces the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and increases the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
Biochemical and Physiological Effects:
2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has been shown to have various biochemical and physiological effects, such as reducing neuroinflammation, inhibiting cancer cell growth and metastasis, and reducing inflammation in animal models of inflammation. 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has also been shown to have antioxidant properties, which may contribute to its therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile in lab experiments is its specificity for TSPO, which allows for targeted modulation of TSPO-mediated cellular processes. 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile is also relatively easy to synthesize and purify, which makes it an attractive candidate for drug development. However, one of the limitations of using 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile in lab experiments is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile. One of the areas of interest is the development of 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile analogs with improved solubility and efficacy. Another area of interest is the investigation of the potential therapeutic applications of 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile in other diseases, such as cardiovascular diseases and autoimmune diseases. Furthermore, the development of imaging agents that can bind to TSPO and detect TSPO expression in vivo may have significant implications for the diagnosis and treatment of various diseases.

Scientific Research Applications

2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative disorders, cancer, and inflammation. In neurodegenerative disorders, 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has been shown to bind to the translocator protein (TSPO) and reduce neuroinflammation, which is a hallmark of many neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has also been shown to have anti-cancer properties by inhibiting the growth and metastasis of cancer cells. In addition, 2-{4-[2,4-dimethyl-6-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinonitrile has been studied for its potential anti-inflammatory effects in various animal models of inflammation.